Cas no 83682-41-1 (4,4-dichlorobuta-1,2-diene)

• Product Name: 4,4-dichlorobuta-1,2-diene
• CAS No: 83682-41-1
• MF: C₄H₄Cl₂
• MW: 122.98055934906
• CID: 1811865
• PubChem ID: 55070
• Update Time: 2025-04-21

4,4-dichlorobuta-1,2-diene Chemical and Physical Properties

Names and Identifiers

• 4,4-dichlorobuta-1,2-diene
• 4,4-DICHLORO-1,2-BUTADIENE
• 83682-41-1
• SCHEMBL8723343

• Inchi： 1S/C4H4Cl2/c1-2-3-4(5)6/h3-4H,1H2
• InChI Key： HEOQQMCYXXUMHC-UHFFFAOYSA-N
• SMILES： ClC(C=C=C)Cl

Computed Properties

• Exact Mass: 121.9690055g/mol
• Monoisotopic Mass: 121.9690055g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 6
• Rotatable Bond Count: 1
• Complexity: 69.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 0Ų